
Navigating the Safe Disposal of EINECS 301-195-
8: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 301-195-8

Cat. No.: B15180892 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical aspect of laboratory safety and environmental responsibility.

The substance identified by EINECS number 301-195-8 is a compound of (R)-Glycolic acid and

(S-(R,S))-2-(methylamino)-1-phenylpropanol, the latter being commonly known as Ephedrine.

Due to the nature of its components, particularly the regulated status of Ephedrine, specific and

stringent disposal procedures must be followed.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe handling and disposal of this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle the compound with

appropriate personal protective equipment (PPE). Glycolic acid is corrosive and can cause

severe skin burns and eye damage.

Recommended PPE:

Gloves: Impermeable chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Tightly fitting safety goggles or a face shield.

Clothing: A lab coat or other protective clothing to prevent skin contact.
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Work should be conducted in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of any dust or aerosols.

Disposal Procedures: A Step-by-Step Guide
The disposal of EINECS 301-195-8 is governed by the regulations surrounding its most

hazardous and controlled component: Ephedrine. Ephedrine is a controlled substance, and its

disposal is strictly regulated.

Step 1: Segregation and Identification

Isolate all waste containing EINECS 301-195-8.

Clearly label the waste container with the chemical name: "(R)-Glycolic acid, compound with

(S-(R,S))-2-(methylamino)-1-phenylpropanol(1:1)" and the EINECS number 301-195-8.

Indicate that the waste contains a controlled substance (Ephedrine).

Step 2: Contact Your Institution's Environmental Health & Safety (EH&S) Department

Do not attempt to dispose of this compound through standard laboratory waste streams

(solid waste, sewer, or chemical waste for incineration without specific approval).

Contact your institution's EH&S department or equivalent safety office. They are responsible

for the proper collection and disposal of controlled substances.[1]

Provide them with all relevant information, including the chemical name, quantity of waste,

and a copy of the Safety Data Sheet (SDS) if available.

Step 3: Follow EH&S Instructions for Collection

Your EH&S department will provide specific instructions for the packaging and pickup of the

controlled substance waste.[1]

Store the labeled waste container in a secure, designated area until it is collected.

Step 4: Documentation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15180892?utm_src=pdf-body
https://www.benchchem.com/product/b15180892?utm_src=pdf-body
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain a detailed record of the disposal process, including the date, quantity of waste, and

the name of the EH&S personnel who collected it. This is crucial for regulatory compliance.

Understanding the Components: Disposal Data
Summary
While the compound as a whole must be treated as a controlled substance, understanding the

properties of its individual components underscores the importance of these procedures.

Component Key Hazards
Recommended Disposal
Method

(S-(R,S))-2-(methylamino)-1-

phenylpropanol (Ephedrine)

Controlled Substance,

potential for misuse.

Collection and disposal by an

authorized entity (e.g.,

institutional EH&S) in

accordance with controlled

substance regulations.[1]

(R)-Glycolic Acid
Corrosive, causes severe skin

burns and eye damage.[2]

Must be disposed of as

hazardous waste through a

licensed disposal company.[3]

[4][5] Neutralization with a mild

base may be permissible

under local regulations before

disposal.[6]

Disposal Workflow
The following diagram illustrates the decision-making process and proper workflow for the

disposal of EINECS 301-195-8.
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Disposal Workflow for EINECS 301-195-8

Alternative Disposal Considerations for Non-
Controlled Substances
For general laboratory chemicals that are not controlled substances, several disposal options

may be available, always subject to local and national regulations. These can include:
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Neutralization: For acidic or basic compounds, neutralization to a safe pH before disposal

may be an option, but this must be done in accordance with safety protocols and regulations.

[6]

Incineration: Many organic solvents and chemical wastes are disposed of via high-

temperature incineration at a licensed facility.[4]

Landfill: Some non-hazardous solid chemical waste may be suitable for landfill disposal, but

this requires careful assessment and adherence to local regulations.

Drug Take-Back Programs: For expired or unused pharmaceuticals that are not controlled

substances, community drug take-back programs are often the safest and most

environmentally friendly disposal option.[7][8]

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations. Always consult your institution's safety protocols and your local EH&S

department for specific guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of EINECS 301-195-8: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15180892#einecs-301-195-8-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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